Cas no 21703-52-6 (2-hydrazinyl-4-methylquinoline)

• Product Name: 2-hydrazinyl-4-methylquinoline
• CAS No: 21703-52-6
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD00818533
• CID: 283349
• PubChem ID: 818195
• Update Time: 2025-09-23

2-hydrazinyl-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline,2-hydrazinyl-4-methyl-
• 2-Hydrazino-4-methylquinoline
• (4-METHYL-QUINOLIN-2-YL)-HYDRAZINE
• 2-hydrazinyl-4-methylquinoline
• 4-methyl-2-quinolinylhydrazine
• 4-methyl-2-quinolyl hydrazine
• 4-methylquinolin-2-ylhydrazine
• AC1LGAT3
• AC1Q2GNP
• AC1Q2J5E
• Enamine_004986
• MFCD00818533
• IDI1_007573
• AKOS000116762
• DTXSID30355919
• HMS1408C14
• (4-methyl-quinolin-2-yl)-hydrazine, AldrichCPR
• AS-61184
• SCHEMBL1577669
• Oprea1_298738
• SB67622
• Oprea1_351559
• F1030-0177
• 21703-52-6
• FT-0760599
• AF-399/25108037
• FLDYBLAUDDQRAB-UHFFFAOYSA-N
• EN300-03834
• (4-methylquinolin-2-yl)hydrazine
• STK843524
• BBL029040
• quinoline, 2-hydrazino-4-methyl-

• MDL： MFCD00818533
• Inchi： 1S/C10H11N3/c1-7-6-10(13-11)12-9-5-3-2-4-8(7)9/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： FLDYBLAUDDQRAB-UHFFFAOYSA-N
• SMILES： N1C(=CC(C)=C2C=CC=CC=12)NN

Computed Properties

• Exact Mass: 173.09543
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Water Partition Coefficient: Soluble in water.
• PSA: 50.41

Additional information on 2-hydrazinyl-4-methylquinoline

Recent Advances in the Study of 2-Hydrazinyl-4-methylquinoline (CAS 21703-52-6)

The compound 2-hydrazinyl-4-methylquinoline (CAS 21703-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a quinoline core with a hydrazinyl substituent, has demonstrated promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, leveraging its unique chemical structure and reactivity.

One of the key areas of investigation has been the synthesis and optimization of 2-hydrazinyl-4-methylquinoline derivatives to enhance their pharmacological profiles. Researchers have employed various synthetic strategies, such as nucleophilic substitution and condensation reactions, to introduce diverse functional groups at the hydrazinyl moiety. These modifications have led to the discovery of compounds with improved potency and selectivity against specific biological targets, such as enzymes involved in inflammatory pathways or cancer cell proliferation.

In a recent study published in the Journal of Medicinal Chemistry, a series of 2-hydrazinyl-4-methylquinoline derivatives were evaluated for their inhibitory effects on tyrosine kinase receptors, which play a critical role in cancer progression. The results revealed that certain derivatives exhibited nanomolar IC50 values, highlighting their potential as lead compounds for further development. Molecular docking studies further elucidated the binding interactions between these derivatives and the active sites of the target kinases, providing valuable insights for structure-activity relationship (SAR) optimization.

Another notable application of 2-hydrazinyl-4-methylquinoline is its use as a chelating agent in metal-based therapeutics. Researchers have explored its ability to form stable complexes with transition metals, such as copper and zinc, which can exhibit enhanced biological activities compared to the free ligand. These metal complexes have shown promise in targeting oxidative stress-related diseases and infectious diseases, owing to their redox-active properties and ability to disrupt microbial biofilms.

Beyond its therapeutic potential, 2-hydrazinyl-4-methylquinoline has also been investigated for its role in chemical biology tools. For instance, it has been utilized as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. The hydrazinyl group's ability to react selectively with ROS generates a fluorescent signal, enabling real-time monitoring of oxidative stress in biological samples. This application has significant implications for studying disease mechanisms and evaluating the efficacy of antioxidant therapies.

Despite these advancements, challenges remain in the development of 2-hydrazinyl-4-methylquinoline-based therapeutics. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of prodrug strategies, formulation optimization, and combination therapies to overcome these limitations and maximize clinical potential.

In conclusion, 2-hydrazinyl-4-methylquinoline (CAS 21703-52-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to chemical probes, underscore its versatility and potential impact on human health. Continued research efforts aimed at optimizing its properties and expanding its therapeutic applications will be crucial for translating these findings into clinical benefits.